Cas no 1401350-37-5 (2-Isopropoxy-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

• Product Name: 2-Isopropoxy-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• CAS No: 1401350-37-5
• MF: C₁₄H₂₂BNO₃
• MW: 263.140384197235
• CID: 2122190
• Update Time: 2025-11-02

2-Isopropoxy-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-isopropoxy-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 6-(iso-Propoxy)pyridine-2-boronic acid pinacol ester
• VGQCSDQDLUQHJL-UHFFFAOYSA-N
• 5683AA
• AB50906
• FCH2823601
• AX8244855
• 2-Isopropoxy-6-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)pyridine
• 2-propan-2-yloxy-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 2-[(Propan-2-yl)oxy]-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-y
• 2-Isopropoxy-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

• Inchi： 1S/C14H22BNO3/c1-10(2)17-12-9-7-8-11(16-12)15-18-13(3,4)14(5,6)19-15/h7-10H,1-6H3
• InChI Key： VGQCSDQDLUQHJL-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=C(N=2)OC(C)C)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 304
• Topological Polar Surface Area: 40.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-Isopropoxy-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

Introduction to 2-Isopropoxy-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS No. 1401350-37-5)

2-Isopropoxy-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology due to its unique structural properties and versatile reactivity. This compound, identified by the CAS number 1401350-37-5, features a pyridine core functionalized with an isopropoxy group and a boronic ester moiety derived from a tetramethyl-substituted dioxaborolane. Such structural motifs are highly valuable in modern drug discovery and material science applications.

The isopropoxy substituent in the molecule imparts specific steric and electronic characteristics that influence its interaction with biological targets. This group is commonly employed in medicinal chemistry to enhance metabolic stability and improve pharmacokinetic profiles of drug candidates. In contrast, the boronic ester component serves as a crucial handle for cross-coupling reactions, particularly Suzuki-Miyaura couplings, which are fundamental in constructing complex molecular architectures. The presence of the tetramethyl-substituted dioxaborolane further enhances the stability of the boronic ester under various reaction conditions, making it an ideal candidate for synthetic applications.

Recent advancements in the field of organoboron chemistry have highlighted the importance of such borylated pyridines in medicinal applications. For instance, studies have demonstrated that pyridine derivatives bearing boronic ester groups exhibit promising activities as kinase inhibitors and modulators of protein-protein interactions. The 2-isopropoxy-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine structure exemplifies how strategic functionalization can yield compounds with enhanced binding affinity and selectivity.

In addition to its pharmaceutical relevance, this compound has shown potential in materials science. Boron-containing heterocycles are increasingly being explored for their role in developing advanced materials such as organic semiconductors and luminescent dyes. The tetramethyl-substituted dioxaborolane moiety contributes to the rigidity and electronic properties of the molecule, making it suitable for incorporation into functional materials. Recent research has even explored its utility in designing photoredox catalysts for sustainable organic synthesis.

The synthesis of 2-isopropoxy-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine represents a sophisticated interplay of organic synthesis techniques. The introduction of the boronic ester group necessitates careful control over reaction conditions to prevent unwanted side reactions. Protocols involving palladium-catalyzed cross-coupling reactions are commonly employed to achieve high yields and purity. Innovations in catalytic systems have further refined these processes, enabling more efficient and scalable production.

From a regulatory perspective, compounds like 2-isopropoxy-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine must adhere to stringent quality control measures to ensure consistency and safety in both research and industrial settings. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) are routinely used to confirm structural integrity and purity. These methods are essential for maintaining compliance with industry standards and ensuring reproducibility across different batches.

The growing interest in isopropoxy-substituted pyridines has spurred numerous studies aimed at expanding their chemical space. Researchers are exploring derivatives with varying substituents on both the pyridine ring and the boronic ester group to uncover novel biological activities. For example, modifications that enhance solubility or bioavailability have been investigated extensively. Such efforts align with broader trends in drug discovery toward rational design and optimization.

The role of computational chemistry in designing molecules like 2-isopropoxy-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine cannot be overstated. Molecular modeling techniques allow researchers to predict interactions between this compound and potential targets with remarkable accuracy. This approach has accelerated the identification of lead compounds and reduced experimental trial-and-error processes significantly. Furthermore, machine learning algorithms have been developed to screen large libraries of similar molecules for optimal properties.

In conclusion,2-isopropoxy-6-(4,4,S,tetramethyl-l,S,S-dioxaborolan-Zyl)pyridine (CAS No. 1401350-S7-S) stands as a testament to the ingenuity of modern chemical synthesis. Its unique structural features make it a valuable tool in both pharmaceutical development and advanced material design. As research continues, we can expect further innovations leveraging its potential, contributing to breakthroughs across multiple scientific disciplines. The meticulous synthesis, rigorous analysis, and ongoing exploration underscore its significance as a cornerstone molecule in contemporary chemical research.